Cas no 161875-97-4 (Segetalin A)

Segetalin A is a compound isolated from the seeds of Vaccaria hispanica
Segetalin A structure
Segetalin A structure
Segetalin A
161875-97-4
C31H43N7O6
609.71642
824949

Segetalin A Properties

Names and Identifiers

    • Segetalin A
    • (3S,9S,12S,15S,18S)-12-(1H-indol-3-ylmethyl)-9-methyl-3,15-di(propan-2-yl)-1,4,7,10,13,16-hexazabicyclo[16.3.0]henicosane-2,5,8,11,14,17-hexone
    • Cyclo(L-alanylglycyl-L-valyl-L-prolyl-L-valyl-L-tryptophyl)
    • Vaccarin D
    • A Segetalin A Trifluoroacetic Acid Salt

Computed Properties

  • 609.32700

Experimental Properties

  • 1.41970
  • 199.05000
  • Almost insoluble (0.085 g/l) (25 º C),
  • Powder
  • 1.30±0.1 g/cm3 (20 ºC 760 Torr),

Segetalin A Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00AL6F-2.5mg
segetalin A
161875-97-4 98%
2.5mg
$359.00 2024-06-20
A2B Chem LLC
AE93207-2.5mg
segetalin A
161875-97-4 98%
2.5mg
$366.00 2024-04-20
Aaron
AR00ALER-2.5mg
segetalin A
161875-97-4 98%
2.5mg
$461.00
Ambeed
A1146360-1mg
Segetalin A
161875-97-4 98+%
1mg
$295.0
Chengdu Biopurify Phytochemicals Ltd
BP3362-5mg
Segetalin A
161875-97-4 98%
5mg
$250 2023-09-19
MedChemExpress
HY-107246-5mg
Segetalin A
161875-97-4 ≥99.0%
5mg
¥6200 2024-04-19
TargetMol Chemicals
TN2200-10 mg
Segetalin A
161875-97-4 98%
10mg
¥ 2,090
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S70080-10mg
Segetalin A
161875-97-4
10mg
¥2158.0 2021-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A921818-2.5mg
A Segetalin A Trifluoroacetic Acid Salt
161875-97-4 98%
2.5mg
¥2,368.00 2022-09-02
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2200-1 mg
Segetalin A
161875-97-4
1mg
¥1793.00 2022-04-26

Segetalin A Suppliers

NanJingqingYunbiologologyicaltecjnco,LTD
Audited Supplier Audited Supplier
(CAS:161875-97-4)
WANG JING LI
15251745733
477691608@qq.com
Hangzhou Taijia Biotech Co.,Ltd
Audited Supplier Audited Supplier
(CAS:161875-97-4)
LAI JING LI
13336049365
3007955256@qq.com
CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:161875-97-4)
HUA SONG TAO
18228097334
2885374103@qq.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:161875-97-4)
ZHANG XIAO JIE
18607107848
2056216494@qq.com
SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:161875-97-4)
LU ZHONG HUA
17621252073
luzh@nature-standard.com
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:161875-97-4)
JIN SHENG J e r e m y
18162756256
1197063825@qq.com
http://eng.biocuiyuan.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:161875-97-4)
TANG SI LEI
15026964105
2881489226@qq.com

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Related Categories

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Amadis Chemical Company Limited
(CAS:161875-97-4)Segetalin A
A1200911
99%/99%
1mg/5mg
266.0/558.0